Cas no 2680733-02-0 (tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate)

Technical Introduction: Tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate is a specialized carbamate derivative featuring a dichlorocyclopropyl moiety. This compound is valued for its structural versatility, serving as a key intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The tert-butyl carbamate (Boc) group offers excellent protection for amine functionalities, ensuring stability under diverse reaction conditions. The dichlorocyclopropyl segment contributes to unique steric and electronic properties, enabling selective transformations. Its well-defined reactivity profile makes it suitable for controlled functionalization, while its purity and stability support reproducible results in complex synthetic pathways. This compound is particularly useful in medicinal chemistry for constructing constrained ring systems.
tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate structure
2680733-02-0 structure
Product Name:tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate
CAS No:2680733-02-0
MF:C11H19Cl2NO2
MW:268.180061578751
CID:6198541
PubChem ID:165913131
Update Time:2025-05-24

tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2680733-02-0
    • EN300-7233774
    • tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate
    • Inchi: 1S/C11H19Cl2NO2/c1-10(2,3)16-9(15)14-6-4-5-8-7-11(8,12)13/h8H,4-7H2,1-3H3,(H,14,15)
    • InChI Key: HWHZTZANMKRUFZ-UHFFFAOYSA-N
    • SMILES: ClC1(CC1CCCNC(=O)OC(C)(C)C)Cl

Computed Properties

  • Exact Mass: 267.0792842g/mol
  • Monoisotopic Mass: 267.0792842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.3Ų

tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate Pricemore >>

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Additional information on tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate

tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate, identified by the CAS registry number CAS No. 2680733-02-0, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials science and pharmacological research, making it a subject of interest for both academic and industrial researchers.

The molecular structure of tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate is characterized by a cyclopropane ring substituted with two chlorine atoms, which introduces significant strain into the molecule. This strain can influence the compound's reactivity and stability, making it a valuable component in reactions requiring specific activation energies. The tert-butyl group attached to the carbamate moiety further enhances the molecule's versatility, allowing for a wide range of functionalization possibilities.

Recent advancements in synthetic methodologies have enabled more efficient routes to prepare this compound. Researchers have explored various catalytic systems and reaction conditions to optimize its synthesis. For instance, studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications have demonstrated the use of transition metal catalysts to facilitate key steps in its preparation. These findings underscore the importance of understanding reaction mechanisms at a molecular level to achieve higher yields and better purity.

In terms of applications, tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate has shown promise in several areas. In materials science, its unique electronic properties make it a candidate for use in advanced polymers and composites. Additionally, its ability to undergo specific transformations under controlled conditions has led to its exploration in drug discovery programs. Recent studies indicate that this compound may serve as a precursor for bioactive molecules with potential therapeutic applications.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of chemicals like CAS No. 2680733-02-0 becomes crucial. Preliminary findings suggest that it undergoes rapid hydrolysis under certain conditions, which could mitigate concerns related to persistence in the environment.

In conclusion, tert-butyl N-[3-(2,2-dichlorocyclopropyl)propyl]carbamate, with its distinctive chemical structure and versatile properties, continues to be a focal point in contemporary chemical research. Its potential applications span multiple disciplines, from materials science to pharmacology, while ongoing studies aim to address its environmental implications. As research progresses, this compound is expected to contribute significantly to the development of innovative solutions across various industries.

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